Cas no 1495418-66-0 (3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE)

• Product Name: 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE
• CAS No: 1495418-66-0
• MF: C₄H₈N₄S
• MW: 144.198118209839
• MDL: MFCD21186296
• CID: 5244204
• Update Time: 2025-06-25

3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 3-ethyl-5-hydrazinyl-
• 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE

• MDL： MFCD21186296
• Inchi： 1S/C4H8N4S/c1-2-3-6-4(7-5)9-8-3/h2,5H2,1H3,(H,6,7,8)
• InChI Key： VUHQCRSWLNYNSK-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE

Introduction to 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE (CAS No. 1495418-66-0)

3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE, identified by the chemical identifier CAS No. 1495418-66-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of both an ethyl group and a hydrazinyl substituent in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE encompasses a thiadiazole core, which is characterized by a five-membered ring containing sulfur and nitrogen atoms. This core structure is flanked by an ethyl side chain at the 3-position and a hydrazinyl group at the 5-position. The hydrazinyl moiety, specifically, is known to exhibit reactivity that can be leveraged in various synthetic pathways and biological interactions. The combination of these functional groups suggests potential applications in modulating enzyme activity, interacting with biological targets, and serving as a scaffold for derivative compounds.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Studies have shown that compounds within this class can possess antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE may contribute to its ability to interact with biological systems in novel ways. For instance, the hydrazinyl group can participate in hydrogen bonding or coordinate with metal ions, while the ethyl group can influence solubility and metabolic stability.

One of the most compelling aspects of 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE is its potential as a lead compound for further medicinal chemistry exploration. Researchers have been investigating thiadiazole derivatives to identify new pharmacophores that could enhance therapeutic outcomes. The hydrazinyl substituent, in particular, has been shown to be a versatile handle for chemical modifications. By altering the electronic and steric properties of this group or incorporating it into more complex molecular architectures, scientists aim to develop compounds with improved selectivity and potency.

The synthesis of 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethyl and hydrazinyl groups at the designated positions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to achieve regioselectivity and minimize unwanted side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE and potential biological targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors involved in disease pathways. The results can guide experimental efforts by highlighting key interaction points and suggesting modifications that could enhance binding affinity. Additionally, quantum mechanical calculations can provide insights into the electronic structure of the molecule, which is crucial for rational drug design.

The pharmacological profile of 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE is currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The hydrazinyl group appears to play a critical role in these interactions by forming stable complexes with target proteins. Furthermore, the ethyl side chain may contribute to membrane permeability and metabolic stability, factors that are essential for drug bioavailability.

In light of these promising preliminary results, further research is warranted to fully elucidate the therapeutic potential of 3-ETHYL-5-HYDRAZINYL-1,2,4-THIADIAZOLE. Clinical trials would be necessary to assess its safety and efficacy in human populations. However， such trials are contingent upon successful completion of additional preclinical studies that evaluate dosing regimens、pharmacokinetics、and potential adverse effects。 Collaborative efforts between academic researchers、pharmaceutical companies、and regulatory agencies will be essential to advance this compound from laboratory research to clinical application.

The development of novel therapeutic agents relies heavily on innovative chemical synthesis methods。 Advances in green chemistry principles have encouraged researchers to explore sustainable approaches for producing complex molecules like 3-ETHYL-HYDRAZINYL-thiadiazole (CAS No 1495418660)。 Techniques such as flow chemistry、catalytic processes、and solvent-free reactions are being adopted to minimize waste generation while maintaining high reaction yields。 These environmentally conscious methods not only reduce costs but also align with global initiatives toward sustainable pharmaceutical production。

The role of computational biology cannot be overstated when it comes to modern drug discovery。 High-throughput screening (HTS) technologies enable rapid testing of large libraries containing compounds like 3-Ethylhydrazinyl-thiadiazole CAS No 1495418660, identifying those with promising biological activity。 Machine learning algorithms further enhance this process by predicting molecular properties based on structural features。 Such integrative approaches between experimental chemistry、computational modeling、and bioinformatics accelerate the identification of lead candidates for therapeutic development。

Regulatory considerations also play a significant role throughout drug development pipelines。 Agencies such as the U.S Food & Drug Administration (FDA)、European Medicines Agency (EMA)、and others establish guidelines for safety evaluation、manufacturing quality control、and clinical trial protocols。 Compliance with these regulations ensures that promising compounds like our target molecule undergo rigorous testing before becoming available treatments。 Recent updates emphasize patient-centered outcomes measures rather than just traditional endpoints， reflecting evolving healthcare priorities。

The economic landscape surrounding pharmaceutical innovation presents both opportunities and challenges。 While patent protection incentivizes investment， high R&D costs require strategic partnerships between small biotech firms specializing early-stage discovery—such as companies developing novel derivatives like our target molecule—and larger established pharmaceutical corporations capable handling later-stage clinical development investments needed commercialization success 。 Collaborative models including public-private partnerships academic-industry initiatives increasingly common addressing resource allocation knowledge transfer critical stages innovation process。

Future directions for research on compounds like our target include exploring structure-based drug design principles leveraging X-ray crystallography NMR spectroscopy cryo-electron microscopy reveal detailed atomic arrangements within protein-ligand complexes . Such structural insights enable rational derivatization strategies optimizing binding affinity selectivity . Additionally ， exploring prodrug formulations might enhance delivery profiles improve bioavailability targeted tissues ， expanding therapeutic applications .